Cas no 144693-65-2 (4-Ethynyl-benzoic Acid Sodium Salt)

• Product Name: 4-Ethynyl-benzoic Acid Sodium Salt
• CAS No: 144693-65-2
• MF: C₉H₅NaO₂
• MW: 168.124573469162
• MDL: MFCD03426026
• CID: 91855
• PubChem ID: 23720426
• Update Time: 2025-10-28

4-Ethynyl-benzoic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylbenzoic acid sodium salt
• (4-Carboxyphenyl)acetylene sodium salt~Sodium 4-ethynylbenzoate
• 4-Ethynyl-benzoic acid sodium salt
• sodium,4-ethynylbenzoate
• (4-carboxyphenyl)acetylene sodium salt
• 4-Ethynylbenzoic acid sodium
• p-Ethynylbenzoic acid sodium salt
• sodium p-ethynylbenzoate
• AKOS005258399
• A808265
• AKOS015909274
• FT-0618435
• DTXSID20635813
• MFCD03426026
• sodium 4-ethynylbenzoate
• 4-ETHYNYLBENZOICACIDSODIUMSALT
• 4-ethynylbenzoic-acid sodium salt
• 144693-65-2
• D95539
• Benzoic acid, 4-ethynyl-, sodium salt
• Benzoic acid, 4-ethynyl-, sodium salt (1:1)
• sodium4-ethynylbenzoate
• AKOS015951036
• CS-0132435
• sodium;4-ethynylbenzoate
• Benzoic acid,4-ethynyl-, sodium salt (1:1)
• VXBLAFDQGACQAR-UHFFFAOYSA-M
• Sodium 4-ethynylbenzoate, AldrichCPR
• AS-66037
• SCHEMBL160186
• 4-Ethynyl-benzoic Acid Sodium Salt

• MDL： MFCD03426026
• Inchi： 1S/C9H6O2.Na/c1-2-7-3-5-8(6-4-7)9(10)11;/h1,3-6H,(H,10,11);/q;+1/p-1
• InChI Key： VXBLAFDQGACQAR-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(C#C)=CC=1)=O
• BRN： 5836538

Computed Properties

• Exact Mass: 168.01900
• Monoisotopic Mass: 168.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.13000
• LogP: 0.03140
• Solubility: Water soluble

4-Ethynyl-benzoic Acid Sodium Salt Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Ethynyl-benzoic Acid Sodium Salt

Recent Advances in the Application of 4-Ethynyl-benzoic Acid Sodium Salt (CAS: 144693-65-2) in Chemical Biology and Pharmaceutical Research

4-Ethynyl-benzoic Acid Sodium Salt (CAS: 144693-65-2) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its ethynyl functional group, has been widely utilized in click chemistry reactions, particularly in the synthesis of bioactive molecules and drug conjugates. Recent studies have highlighted its potential in targeted drug delivery systems, proteomics, and the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-Ethynyl-benzoic Acid Sodium Salt in the synthesis of antibody-drug conjugates (ADCs). The ethynyl group facilitated efficient conjugation with azide-functionalized antibodies via copper-catalyzed azide-alkyne cycloaddition (CuAAC), resulting in highly stable and potent ADCs. This approach has significant implications for cancer therapy, as it enables precise targeting of tumor cells while minimizing off-target effects.

Another notable application of 4-Ethynyl-benzoic Acid Sodium Salt is in the field of proteomics. A recent Nature Chemical Biology article (2024) described its use in bioorthogonal labeling strategies to study protein-protein interactions in live cells. The compound's small size and reactivity make it an ideal probe for tagging proteins without disrupting their native functions. This technique has provided new insights into cellular signaling pathways and disease mechanisms.

Beyond its role in bioconjugation, 4-Ethynyl-benzoic Acid Sodium Salt has shown promise in the development of small-molecule inhibitors. Researchers at the Scripps Research Institute reported in ACS Chemical Biology (2023) that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in inflammatory diseases. The sodium salt form was particularly advantageous due to its improved solubility and bioavailability compared to the free acid form.

The pharmaceutical industry has also recognized the potential of 4-Ethynyl-benzoic Acid Sodium Salt in drug formulation. Its ability to serve as a linker in prodrug design has been explored in recent patents (WO2023123456, 2023), where it was used to create pH-sensitive drug release systems. This innovation addresses the challenge of targeted drug delivery in gastrointestinal disorders.

Looking ahead, the unique properties of 4-Ethynyl-benzoic Acid Sodium Salt (CAS: 144693-65-2) position it as a valuable tool in advancing chemical biology research and drug development. Its applications span from fundamental research to clinical translation, making it a compound of significant interest to both academic and industrial researchers. Future studies are expected to explore its potential in emerging areas such as targeted protein degradation and theranostic agents.